Cas no 147905-81-5 (methyl 4-amino-1-methyl-cyclohexanecarboxylate)

• Product name: methyl 4-amino-1-methyl-cyclohexanecarboxylate
• CAS No: 147905-81-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 3411387
• PubChem ID: 19004747

methyl 4-amino-1-methyl-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 4-AMINO-1-METHYL-, METHYL ESTER
• methyl 4-amino-1-methylcyclohexane-1-carboxylate
• methyl 4-amino-1-methyl-cyclohexanecarboxylate
• BLJQBWDXAQDIDB-UHFFFAOYSA-N
• 147905-81-5
• SCHEMBL13240707
• 1202459-51-5
• methyl 4-amino-1-methyl-1-cyclohexanecarboxylate
• SCHEMBL13240708
• Rel-methyl (1s,4s)-4-amino-1-methylcyclohexane-1-carboxylate
• SCHEMBL9043242
• methyl4-amino-1-methylcyclohexane-1-carboxylate

• Inchi： InChI=1S/C9H17NO2/c1-9(8(11)12-2)5-3-7(10)4-6-9/h7H,3-6,10H2,1-2H3
• InChI Key： BLJQBWDXAQDIDB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-1-methyl-cyclohexanecarboxylate

Recent Advances in the Study of Methyl 4-Amino-1-Methyl-Cyclohexanecarboxylate (CAS: 147905-81-5)

The compound methyl 4-amino-1-methyl-cyclohexanecarboxylate (CAS: 147905-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexane backbone and functionalized with both amino and ester groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel drug candidates. Researchers have developed optimized synthetic routes to produce methyl 4-amino-1-methyl-cyclohexanecarboxylate with high yield and purity, which is critical for its application in drug development. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of its production.

Pharmacological studies have explored the bioactivity of methyl 4-amino-1-methyl-cyclohexanecarboxylate and its derivatives. Preliminary results indicate that this compound exhibits moderate binding affinity to certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its structural features make it a valuable scaffold for designing inhibitors of specific enzymes involved in metabolic pathways, which could lead to new treatments for metabolic diseases.

Recent publications have also highlighted the compound's utility in medicinal chemistry. For instance, methyl 4-amino-1-methyl-cyclohexanecarboxylate has been used as a precursor in the synthesis of novel small molecules targeting protein-protein interactions. These interactions are often challenging to modulate, and the development of such inhibitors represents a significant advancement in drug discovery. The compound's versatility and ease of functionalization make it an attractive candidate for further exploration.

In conclusion, methyl 4-amino-1-methyl-cyclohexanecarboxylate (CAS: 147905-81-5) is emerging as a valuable tool in chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its potential bioactivity, positions it as a promising candidate for the development of new therapeutic agents. Future research should focus on elucidating its mechanism of action and expanding its applications in drug design and discovery.